Cas no 1804829-07-9 (2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804829-07-9
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4835505
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-1-4-5(7(10)11)6(3(15)2-16-4)17-8(12,13)14/h2,7H,1H2
• InChI Key： ALDWCKOTESTWBH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(C(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804829-07-9)

2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804829-07-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl, difluoromethyl, iodo, and trifluoromethoxy substituents on a pyridine ring. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine involves a series of well-defined chemical reactions, often starting from readily available pyridine derivatives. The introduction of the chloromethyl group can be achieved through electrophilic substitution reactions, while the difluoromethyl and trifluoromethoxy groups are typically introduced via nucleophilic substitution or fluorination reactions. The iodo group is usually added through a halogenation step, which can be fine-tuned to achieve high regioselectivity and yield.

Recent studies have highlighted the potential of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine in various biological applications. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The presence of multiple functional groups provides a versatile platform for further derivatization, allowing chemists to tailor the compound for specific therapeutic targets. For instance, the chloromethyl group can be used for conjugation with biomolecules or other functional groups, enhancing the compound's bioavailability and efficacy.

In the context of drug discovery, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine has shown promise as a lead compound for developing new drugs against various diseases. Its unique combination of functional groups can influence key pharmacological properties such as solubility, stability, and metabolic profile. Researchers have explored its potential in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases. For example, studies have demonstrated that derivatives of this compound exhibit potent antitumor activity by inhibiting specific signaling pathways involved in cancer cell proliferation.

The difluoromethyl and trifluoromethoxy groups are particularly noteworthy for their impact on the compound's biological activity. Fluorinated compounds are known for their enhanced lipophilicity and metabolic stability, which can improve drug absorption and reduce degradation in vivo. The iodo group, on the other hand, can serve as a radiolabeling site for imaging applications or as a handle for further chemical modifications.

In addition to its therapeutic potential, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine has also been investigated for its use in diagnostic imaging. The presence of the iodo group makes it suitable for radiolabeling with isotopes such as iodine-123 or iodine-131, which are commonly used in nuclear medicine for imaging and therapy. This opens up possibilities for developing new radiotracers that can provide detailed insights into disease progression and treatment response.

The safety profile of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, rigorous safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804829-07-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new drugs and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing medical science.